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Compound of Interest

Compound Name:
Tert-butyl trans-4-

formylcyclohexylcarbamate

Cat. No.: B068527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
tert-Butyl trans-4-formylcyclohexylcarbamate, with CAS number 181308-57-6, is a valuable

bifunctional molecule utilized as a key intermediate in organic synthesis. Its structure

incorporates a Boc-protected amine and a reactive aldehyde group on a trans-substituted

cyclohexane ring. This unique combination makes it a versatile building block in the synthesis

of complex molecules, particularly in the development of novel pharmaceuticals and

agrochemicals.[1][2] The presence of the tert-butoxycarbonyl (Boc) protecting group allows for

selective reactions at the aldehyde functionality, with the potential for subsequent deprotection

and modification of the amino group. This guide provides a comprehensive overview of its

properties, synthesis, and handling for laboratory professionals.

Chemical and Physical Properties
A summary of the key physical and chemical properties of tert-butyl trans-4-
formylcyclohexylcarbamate is presented in the table below. These properties are essential

for its handling, storage, and use in chemical reactions.
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Property Value Reference(s)

CAS Number 181308-57-6 [3]

Molecular Formula C₁₂H₂₁NO₃ [3]

Molecular Weight 227.30 g/mol [4]

Appearance White to light yellow solid [2]

Purity ≥ 97% [3]

Solubility Slightly soluble in water. [5]

Storage Conditions Store at 0-8 °C [2]

Synonyms:

trans-4-(tert-Butoxycarbonylamino)cyclohexanecarbaldehyde[2]

trans-(4-Formyl-cyclohexyl)-carbamic acid tert-butyl ester[6]

tert-Butyl ((1r,4r)-4-formylcyclohexyl)carbamate[3]

Synthesis
The synthesis of tert-butyl trans-4-formylcyclohexylcarbamate typically involves a multi-step

process, starting from commercially available precursors. A general synthetic pathway is

outlined below, followed by a detailed experimental protocol for the key oxidation step.

Synthetic Pathway Overview
The synthesis generally proceeds via the following key transformations:

Boc Protection: Protection of the amino group of a suitable starting material, such as trans-4-

aminocyclohexanecarboxylic acid.

Reduction of Carboxylic Acid: Conversion of the carboxylic acid functionality to a primary

alcohol.

Oxidation of Alcohol: Oxidation of the primary alcohol to the desired aldehyde.
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trans-4-Aminocyclohexanecarboxylic acid

trans-4-(tert-Butoxycarbonylamino)cyclohexanecarboxylic acid

Step 1: Boc Protection

tert-Butyl (trans-4-(hydroxymethyl)cyclohexyl)carbamate

Step 2: Reduction

tert-Butyl trans-4-formylcyclohexylcarbamate

Step 3: Oxidation

(Boc)₂O, Base Reducing Agent (e.g., LiAlH₄) Oxidizing Agent (e.g., DMP, Swern)

tert-Butyl trans-4-formylcyclohexylcarbamate

Aldehyde Modification
(e.g., Wittig, Grignard, Reductive Amination)

Reaction at Aldehyde

Boc Deprotection

Selective Deprotection

Complex Target Molecules
(Pharmaceuticals, Agrochemicals)

Further Derivatization at Amine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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